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Compound of Interest

Compound Name: Benzyl chloromethyl ether

Cat. No.: B030972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Benzyl chloromethyl ether (BCME), a versatile and highly reactive organic compound, serves

as a crucial reagent in a multitude of synthetic applications, particularly in the fields of medicinal

chemistry and complex molecule synthesis. This technical guide provides an in-depth overview

of its core chemical properties, reactivity, and established experimental protocols, offering

valuable insights for laboratory and development settings.

Core Chemical Properties
Benzyl chloromethyl ether is a colorless to pale yellow liquid with a characteristic aromatic

odor.[1] Its fundamental physical and chemical properties are summarized in the table below,

providing a quick reference for experimental planning and execution.
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Property Value References

Molecular Formula C₈H₉ClO [2][3][4]

Molecular Weight 156.61 g/mol [2][3][4]

Boiling Point 102 °C at 14 mmHg [3][5][6]

96-98 °C at 9.5 mm [7]

Density 1.126 g/mL at 20 °C [2][3][5]

Refractive Index (n20/D) 1.527 [3]

1.5264–1.5292 [7]

Solubility

Moderately soluble in organic

solvents; limited solubility in

water.

[1]

Appearance Colorless to pale yellow liquid. [1][3]

CAS Number 3587-60-8 [1][2][3][4]

Reactivity and Synthetic Applications
The reactivity of benzyl chloromethyl ether is dominated by the lability of the chlorine atom,

which makes the chloromethyl group highly susceptible to nucleophilic substitution.[8] This

characteristic renders it a potent alkylating agent.[5][8]

A primary application of this reagent is the introduction of the benzyloxymethyl (BOM)

protecting group for alcohols.[6][8] The BOM group is valued for its stability across a range of

reaction conditions, especially basic ones, and its selective removal under acidic or neutral

conditions through catalytic hydrogenation.[8]

Benzyl chloromethyl ether readily participates in nucleophilic substitution reactions with a

variety of nucleophiles.[8] This reactivity allows for the facile introduction of diverse functional

groups, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals,

and other specialty chemicals.[3][9]

Reaction with Nucleophiles
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The general mechanism for the reaction of benzyl chloromethyl ether with a nucleophile

follows an SN2 pathway. The nucleophile attacks the electrophilic carbon of the chloromethyl

group, displacing the chloride ion.

C₆H₅CH₂OCH₂Cl

[Nu---CH₂(OCH₂C₆H₅)---Cl]⁻

Nu⁻

C₆H₅CH₂OCH₂Nu

Cl⁻
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Caption: Generalized SN2 reaction of Benzyl Chloromethyl Ether with a nucleophile.

Experimental Protocols
Synthesis of Benzyl Chloromethyl Ether
A widely utilized method for preparing benzyl chloromethyl ether involves the reaction of

benzyl alcohol with paraformaldehyde and anhydrous hydrogen chloride.[5][7][8]

Materials:

Benzyl alcohol

Paraformaldehyde

Anhydrous hydrogen chloride gas

Pentane

Anhydrous magnesium sulfate

Anhydrous calcium chloride

Procedure:
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A mixture of benzyl alcohol and paraformaldehyde is charged into a three-necked flask

equipped with a mechanical stirrer, gas inlet tube, and thermometer.[5][7]

The mixture is maintained at 20–25 °C while anhydrous hydrogen chloride gas is bubbled

through at a moderate rate with stirring.[5][7]

The reaction is considered complete when two clear, homogeneous phases appear, which

typically takes about 2 hours.[7][8]

The layers are separated, and the upper layer containing the product is diluted with pentane.

[7]

The solution is dried over anhydrous magnesium sulfate at 0 °C.[7]

After filtration, anhydrous calcium chloride is added to the filtrate, and the solvent is removed

on a rotary evaporator.[7]

The resulting crude benzyl chloromethyl ether is suitable for many applications. Further

purification can be achieved by distillation under reduced pressure in the presence of

anhydrous calcium chloride to prevent decomposition.[7] Caution: Attempted distillation at

atmospheric pressure will lead to complete decomposition.[7]
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Start: Benzyl Alcohol & Paraformaldehyde

Reaction with Anhydrous HCl (20-25°C, 2h)

Phase Separation

Drying of Organic Phase (MgSO₄)

Concentration (Rotary Evaporator)

Optional: Vacuum Distillation (with CaCl₂)

Product: Benzyl Chloromethyl Ether

Crude Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl Chloromethyl Ether.

Stability and Handling
Benzyl chloromethyl ether is a powerful alkylating agent and a potential carcinogen.[5][7] It is

also a mild lachrymator and reacts with water and alcohols to form hydrogen chloride.[5][6][7]

Therefore, all manipulations should be conducted in a well-ventilated fume hood, and
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appropriate personal protective equipment, including gloves and eye protection, should be

worn to avoid inhalation and skin contact.[5][7][10]

The compound is stable under normal storage conditions but should be kept refrigerated at 2-

8°C under an inert atmosphere.[2][6] It is incompatible with strong oxidizing agents, strong

bases, and metals.[11] Hazardous decomposition products include carbon monoxide, carbon

dioxide, and hydrogen chloride gas.[11] As noted, it decomposes upon heating at atmospheric

pressure.[7]

Comparison with Analogs
Benzyl chloromethyl ether belongs to the class of chloroalkyl ethers, which are known as

potent alkylating agents.[8] Its reactivity can be compared to analogues such as

bis(chloromethyl) ether (BCME) and chloromethyl methyl ether (CMME). While all three are

potent electrophiles, the nature of the group attached to the ether oxygen (benzyl,

chloromethyl, or methyl) influences their reactivity.[8] It is important to note that technical grade

CMME often contains BCME as an impurity.[8][12] Both BCME and CMME are also recognized

as human carcinogens.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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